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Compound of Interest

Compound Name:
7-iodopyrazolo[1,5-a]pyrazin-4-

amine

CAS No.: 2648965-97-1

Cat. No.: B6191863

Get Quote

Executive Summary: The Scaffold Advantage
The pyrazolo[1,5-a]pyrazine core is a fused 5,6-bicyclic system serving as a bioisostere for the

purine ring of ATP. In medicinal chemistry, it is increasingly utilized to overcome resistance

mechanisms associated with traditional scaffolds (e.g., indazoles, quinolines) in targets like

JAK, RET, and CK2.

Its primary advantage lies in the N4-nitrogen and C4-substituent vectors, which typically

engage the kinase hinge region, while the C2 and C6 positions allow for vector-growing into the

solvent-exposed front or the hydrophobic back-pocket (gatekeeper region).

Retrosynthetic Analysis & Core Construction
To access diverse chemical space, two primary retrosynthetic disconnections are employed.

The choice depends on the desired substitution pattern at C2 and C6.
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Strategy A: The Pyrazole-5-Carboxylate Cyclization
(Scalable)
This route is preferred for generating 4-functionalized cores (e.g., 4-chloro, 4-amino) suitable

for late-stage diversification via SNAr.

Disconnection: C4–N5 and C6–N1 bonds.

Key Intermediate: Ethyl 1-(2-oxoalkyl)-1H-pyrazole-5-carboxylate.

Mechanism: Double condensation of a 1,5-bifunctional pyrazole with an ammonia source or

primary amine.

Strategy B: The [3+2] Cycloaddition (Diversity-Oriented)
This route constructs the pyrazole ring onto the pyrazine, allowing for rapid modification of the

5-membered ring.

Disconnection: N1–C2 and C3–C3a bonds.

Key Intermediate:

-aminopyrazinium salts.[2][3][4]

Mechanism: 1,3-Dipolar cycloaddition of

-aminopyrazinium ylides with alkynes.
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Figure 1. Retrosynthetic connectivity map for the pyrazolo[1,5-a]pyrazine scaffold.

Key Intermediates & Experimental Protocols
Intermediate I: 4-Chloropyrazolo[1,5-a]pyrazine
This is the "workhorse" intermediate. The chlorine atom at C4 is highly activated for

nucleophilic aromatic substitution (SNAr) with amines (hinge binders).

Synthesis Workflow
Alkylation: React Ethyl 1H-pyrazole-5-carboxylate with a

-haloketone (e.g., chloroacetone or phenacyl bromide) to install the N1-sidechain.

Cyclization: Treat the alkylated product with ammonium acetate in acetic acid (or

methanol/ammonia) to close the pyrazine ring, yielding the 4-hydroxy (or 4-oxo)

intermediate.

Aromatization/Chlorination: Reflux with phosphorus oxychloride (

) to generate the 4-chloro derivative.
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Table 1: Optimization of Chlorination Conditions

Reagent Solvent Temp (°C) Yield Notes

Neat 100 65-75%

Standard;

requires careful

quenching.

/ Neat 110 80-85%
accelerates

reaction; higher

purity.

/ DMF Toluene 80 40%

Incomplete

conversion; not

recommended.

Experimental Protocol (Self-Validating)
Step 1 (Cyclization): Dissolve ethyl 1-(2-oxopropyl)-1H-pyrazole-5-carboxylate (1.0 eq) in

glacial acetic acid. Add

(5.0 eq). Heat to 120°C for 4 hours. Validation: Monitor disappearance of ester carbonyl
stretch (

) and appearance of amide/lactam signals via IR/LCMS.

Step 2 (Chlorination): Suspend the dried 4-hydroxy intermediate in

(10 vol). Add

-dimethylaniline (1.0 eq) as a catalyst. Reflux for 3 hours. Evaporate volatiles, quench with
ice-water, and extract with DCM. Validation: A shift in HPLC retention time (more non-polar)
and distinct isotope pattern (

3:1 ratio) in MS confirms product.

Intermediate II: Ethyl 6-bromo-pyrazolo[1,5-a]pyrazine-2-
carboxylate
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For dual-functionalization (e.g., introducing a gatekeeper residue at C6 and a solubilizing group

at C2), this intermediate is essential.

Origin: Synthesized via the [3+2] cycloaddition of

-amino-3,5-dibromopyrazinium salts with ethyl propiolate.

Utility: The C6-bromide allows for Suzuki-Miyaura coupling, while the C2-ester can be

converted to amides.

Functionalization Strategies for Kinase Selectivity[1]
[5]
Hinge Region Targeting (C4 Position)
The C4 position is critical for ATP-competitive inhibition.

Reagent: Primary or secondary amines (e.g., aniline derivatives, piperazines).

Conditions:

,

or

, 80°C.

Insight: The bridgehead nitrogen (N1) exerts an electron-withdrawing effect, making C4

highly electrophilic. Acid catalysis is rarely needed and can degrade the scaffold.

Gatekeeper & Solvent Front (C6 & C2 Positions)
C6 (Gatekeeper): Use Palladium-catalyzed cross-coupling (Suzuki, Stille) to introduce bulky

aryl/heteroaryl groups that access the hydrophobic back-pocket.

C2 (Solvent Front): Hydrolysis of the ester to the carboxylic acid, followed by amide coupling,

allows the introduction of solubilizing tails (e.g., morpholine, piperidine) that protrude into the

solvent channel.
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Figure 2. Sequential functionalization workflow for library generation.

Case Study: RET Kinase Inhibition
Recent developments (e.g., by Array BioPharma/Pfizer) have highlighted the pyrazolo[1,5-

a]pyrazine scaffold as a potent RET (Rearranged during Transfection) inhibitor.[5]

Mechanism: The scaffold binds in the ATP pocket. The C4-substituent (often a pyrazole or

pyridine) forms hydrogen bonds with the hinge residues (Glu735, Ala737).

Key Structural Feature: Substitution at C6 is often used to induce a "kink" in the molecule,

allowing it to navigate the gatekeeper residue (Val804) and avoid steric clashes in resistance

mutants (e.g., V804M).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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scientists and researchers to drive progress in science

and industry.
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